Cas no 1779120-18-1 (3-(3-Bromo-4-nitrophenyl)thiazolidine)

• Product Name: 3-(3-Bromo-4-nitrophenyl)thiazolidine
• CAS No: 1779120-18-1
• MF: C₉H₉BrN₂O₂S
• MW: 289.148959875107
• CID: 4704660
• Update Time: 2025-05-24

3-(3-Bromo-4-nitrophenyl)thiazolidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromo-4-nitrophenyl)thiazolidine
• 2-Bromo-4-(thiazolidin-3-yl)nitrobenzene

• Inchi： 1S/C9H9BrN2O2S/c10-8-5-7(11-3-4-15-6-11)1-2-9(8)12(13)14/h1-2,5H,3-4,6H2
• InChI Key： VJTLFNOIRLHTPL-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)N1CSCC1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 249
• Topological Polar Surface Area: 74.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 3-(3-Bromo-4-nitrophenyl)thiazolidine

Introduction to 3-(3-Bromo-4-nitrophenyl)thiazolidine (CAS No. 1779120-18-1)

3-(3-Bromo-4-nitrophenyl)thiazolidine, identified by the Chemical Abstracts Service Number (CAS No.) 1779120-18-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound features a thiazolidine core appended with a 3-bromo-4-nitrophenyl substituent, making it a versatile scaffold for the development of novel bioactive molecules.

The structural motif of 3-(3-Bromo-4-nitrophenyl)thiazolidine combines the unique properties of thiazolidine rings, which are known for their stability and biological relevance, with the electron-withdrawing and lipophilic characteristics of the 3-bromo-4-nitrophenyl group. Such combinations are strategically employed in medicinal chemistry to modulate pharmacokinetic and pharmacodynamic properties, enhancing binding affinity and selectivity towards biological targets.

In recent years, there has been a surge in research focusing on thiazolidine derivatives due to their broad spectrum of biological activities. These derivatives have been explored for their potential in treating various diseases, including inflammation, cancer, and infectious disorders. The introduction of halogenated aromatic rings, such as the 3-bromo-4-nitrophenyl moiety, further expands the chemical space for designing molecules with improved metabolic stability and enhanced interactions with biological receptors.

One of the most compelling aspects of 3-(3-Bromo-4-nitrophenyl)thiazolidine is its utility as a key intermediate in synthesizing more complex pharmacophores. The presence of both bromine and nitro functional groups provides multiple sites for further chemical modification, allowing chemists to tailor the molecule's properties for specific therapeutic applications. This flexibility has made it a valuable building block in drug discovery campaigns targeting enzymes and receptors involved in critical biological pathways.

Recent advancements in computational chemistry have enabled more efficient virtual screening and design of thiazolidine-based compounds. By leveraging molecular docking simulations and quantum mechanical calculations, researchers can predict the binding modes of 3-(3-Bromo-4-nitrophenyl)thiazolidine with target proteins, facilitating the optimization of lead compounds before experimental synthesis. Such computational approaches have significantly accelerated the drug development pipeline, reducing both time and cost associated with hit identification.

The 3-bromo-4-nitrophenyl group in particular has been extensively studied for its role in enhancing molecular interactions. The bromine atom can participate in halogen bonding or undergo cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures prevalent in many drugs. Meanwhile, the nitro group can be reduced to an amine or used as a directing group for metal-catalyzed C-H activation reactions, providing multiple synthetic handles for elaboration.

In clinical research settings, derivatives of thiazolidine have shown promise as kinase inhibitors and antimicrobial agents. The scaffold's ability to mimic natural biomolecules while incorporating pharmacophoric elements from aromatic rings makes it an attractive candidate for modulating enzyme activity. For instance, studies have demonstrated that thiazolidine derivatives can disrupt protein-protein interactions or inhibit post-translational modifications critical for disease progression.

The synthesis of 3-(3-Bromo-4-nitrophenyl)thiazolidine typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include nucleophilic substitution reactions to introduce the thiazolidine ring followed by electrophilic aromatic substitution to install the 3-bromo-4-nitrophenyl moiety. Advances in green chemistry have also led to the development of more sustainable synthetic routes, minimizing waste generation and improving atom economy.

From a regulatory perspective, compounds like 1779120-18-1 must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to confirm structural integrity and purity. These methods are essential for meeting compliance standards set by global health authorities.

The pharmaceutical industry continues to invest heavily in exploring novel heterocyclic compounds like 3-(3-Bromo-4-nitrophenyl)thiazolidine, driven by the need for innovative therapeutics addressing unmet medical needs. Collaborative efforts between academic researchers and industry scientists have led to breakthroughs in understanding structure-activity relationships (SARs), which are crucial for optimizing drug candidates.

Future directions in research may focus on developing enantiomerically pure forms of this compound or exploring its potential in combination therapies. The ability to fine-tune stereochemistry can significantly impact drug efficacy and minimize side effects. Additionally, investigating its behavior in vivo will provide insights into its distribution, metabolism, and excretion (DME), further guiding its development into a viable therapeutic agent.

In conclusion,1779120-18-1 represents a fascinating example of how structural modifications can yield compounds with tailored biological activities. Its integration into modern drug discovery pipelines underscores the importance of heterocyclic chemistry in addressing complex diseases. As research progresses,3-(3-Bromo-4-nitrophenyl)thiazolidine and its derivatives are poised to play a pivotal role in shaping next-generation pharmaceuticals.